Cas no 83164-99-2 (2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester)
83164-99-2 structure
Product Name:2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
CAS No:83164-99-2
MF:C26H20O4
MW:396.434607505798
CID:677237
PubChem ID:15566985
Update Time:2025-04-19
2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
- dimethyl 1,4-diphenylnaphthalene-2,3-dicarboxylate
- DTXSID30574421
- 83164-99-2
-
- Inchi: 1S/C26H20O4/c1-29-25(27)23-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(24(23)26(28)30-2)18-13-7-4-8-14-18/h3-16H,1-2H3
- InChI Key: OXVCIBALWLTDOB-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=C(C2C=CC=CC=2)C2C=CC=CC=2C=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 396.13615911g/mol
- Monoisotopic Mass: 396.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 52.6Ų
2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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